4-Bromo-2-(dimethylaminomethyl)-1-fluorobenzene

• IUPAC Name: 1-(5-bromo-2-fluorophenyl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C9H11BrFN/c1-12(2)6-7-5-8(10)3-4-9(7)11/h3-5H,6H2,1-2H3
• InChI Key: OFNKBUVZONIVCL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC(=C1)Br)F
• Molecular Formula: C9H11BrFN
• DSSTOX Substance ID: DTXSID10611303
• Molecular Weight: 232.09 g/mol
• CAS RN: 188723-95-7

Description

4-Bromo-2-(dimethylaminomethyl)-1-fluorobenzene, also known as 4-Bromo-2-Fluoro-N,N-dimethylbenzylamine, is an important chemical compound used in a variety of scientific research applications. It is a highly reactive and versatile compound that is used as a reagent in a variety of organic reactions, such as the synthesis of a range of pharmaceuticals, agrochemicals, and other industrial chemicals. Additionally, it is also used in biochemistry, as a catalyst in chemical reactions, and as a fluorescent probe in imaging applications.

Scientific Research Applications

Synthesis of Diazine Derivatives

4-Bromo-2-(dimethylaminomethyl)-1-fluorobenzene: is used in the synthesis of diazine derivatives, which are crucial in the development of pharmacologically active compounds. .

Antiviral Research

The compound serves as a precursor in the synthesis of functionally substituted indole-3-acetic acids, which have been studied for their antiviral activity. .

Synthesis routes and methods

Procedure details

In a 50 ml flask, under a nitrogen atmosphere, 2-fluoro-5-bromobenzyl bromide (1.264 g, 4.72 mmol) was dissolved in methanol (10 ml). Dimethylamine (8 M in H2O, 1.77 ml, 14.2 mmol) was added as a solution in methanol (5 ml), and the resulting mixture was stirred at ambient temperature for about two hours. The progress of the reaction was monitored by thin layer chromatography. The methanol was removed by evaporation. The residue was partitioned between 1 M potassium carbonate and diethyl ether. The aqueous fraction was back extracted with diethyl ether. The organic fractions were combined, washed with brine (7×) and dried over sodium sulfate. The solvents were removed in vacuo. The title intermediate was used without further purification.